
An In-depth Technical Guide to 2-((tert-
Butyldimethylsilyl)oxy)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-((tert-

Butyldimethylsilyl)oxy)ethanol

Cat. No.: B027504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-((tert-
Butyldimethylsilyl)oxy)ethanol, a versatile bifunctional molecule widely utilized in organic

synthesis. This document outlines its physical and chemical characteristics, provides a detailed

experimental protocol for its preparation, and includes relevant safety information.

Core Chemical Properties
2-((tert-Butyldimethylsilyl)oxy)ethanol, also known as TBDMS-ethanol, is a colorless to

almost colorless clear liquid.[1] It is characterized by the presence of a sterically hindered tert-

butyldimethylsilyl (TBDMS) ether and a primary alcohol functional group. This unique structure

makes it a valuable building block in multi-step organic syntheses, particularly as a protected

form of ethylene glycol.

Physical and Chemical Data Summary
The key physical and chemical properties of 2-((tert-Butyldimethylsilyl)oxy)ethanol are

summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₈H₂₀O₂Si [1]

Molecular Weight 176.33 g/mol [1]

CAS Number 102229-10-7 [1]

Appearance
Colorless to Almost colorless

clear liquid
[1]

Boiling Point 74-80 °C at 17 Torr [1]

Density 0.890 g/cm³ [1]

Refractive Index 1.430 [1]

Solubility

Slightly soluble in

Dichloromethane, Chloroform,

DMSO, and Ethyl Acetate.

[1]

Stability
Acid sensitive; reacts slowly

with moisture/water.
[1]

pKa 14.38 ± 0.10 (Predicted) [1]

Spectroscopic Data
While specific spectra are not publicly available, the following tables outline the expected

spectroscopic characteristics for 2-((tert-Butyldimethylsilyl)oxy)ethanol based on its

structure.

¹H NMR (Proton Nuclear Magnetic Resonance)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.70 t 2H -O-CH₂-CH₂-OH

~3.55 t 2H -O-CH₂-CH₂-OH

~2.50 s 1H -OH

0.89 s 9H -C(CH₃)₃

0.05 s 6H -Si(CH₃)₂

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
Chemical Shift (ppm) Assignment

~64 -O-CH₂-CH₂-OH

~61 -O-CH₂-CH₂-OH

25.9 -C(CH₃)₃

18.3 -C(CH₃)₃

-5.4 -Si(CH₃)₂

IR (Infrared) Spectroscopy
Wavenumber (cm⁻¹) Functional Group

~3400 (broad) O-H stretch (alcohol)

2955, 2929, 2857 C-H stretch (alkane)

~1255 Si-C stretch

~1100 C-O stretch

~835, 775 Si-C bend

Mass Spectrometry (MS)
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m/z Fragment Ion

176 [M]⁺ (Molecular Ion)

119 [M - C(CH₃)₃]⁺

75 [(CH₃)₂SiOH]⁺

73 [Si(CH₃)₃]⁺

Experimental Protocols
Synthesis of 2-((tert-Butyldimethylsilyl)oxy)ethanol
A common and efficient method for the preparation of 2-((tert-Butyldimethylsilyl)oxy)ethanol
involves the monosilylation of ethylene glycol.[1]

Materials:

Ethylene glycol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

tert-Butyldimethylsilyl chloride (TBSCl)

10% aqueous Potassium Carbonate (K₂CO₃) solution

Methyl tert-butyl ether (MTBE)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Procedure:
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A solution of ethylene glycol (20.0 g, 0.322 mol) in anhydrous THF (100 mL) is added

dropwise to a suspension of NaH (12.9 g, 0.322 mol, 60% dispersion) in anhydrous THF

(500 mL) at room temperature.

The reaction mixture is stirred for 1 hour at room temperature.

tert-Butyldimethylsilyl chloride (48.59 g, 0.322 mol) is then added to the mixture, and stirring

is continued for another hour at room temperature.

The reaction is quenched by the addition of 10% aqueous K₂CO₃ solution (100 mL).

The product is extracted with methyl tert-butyl ether (3 x 300 mL).

The combined organic phases are dried over anhydrous Na₂SO₄, filtered, and concentrated

under reduced pressure.

The crude product is purified by silica gel column chromatography using a gradient elution of

1% to 33% ethyl acetate in petroleum ether to yield 2-((tert-butyldimethylsilyl)oxy)ethanol
as a colorless oil (55.0 g, 96% yield).[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-((tert-
Butyldimethylsilyl)oxy)ethanol.

Start Materials:
Ethylene Glycol, NaH, THF

Reactant Addition:
Add Ethylene Glycol
to NaH suspension

Stirring
(1 hour)

Silylation:
Add TBSCl

Stirring
(1 hour)

Quenching:
Add 10% aq. K2CO3

Extraction:
with MTBE Drying & Concentration Purification:

Silica Gel Chromatography
Final Product:

2-((tert-Butyldimethylsilyl)oxy)ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-((tert-Butyldimethylsilyl)oxy)ethanol.

Safety Information
It is crucial to handle 2-((tert-Butyldimethylsilyl)oxy)ethanol with appropriate safety

precautions. The compound is classified with the following hazard statements: H227

(Combustible liquid), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).[1]
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Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

For comprehensive safety information, refer to the material safety data sheet (MSDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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